Cas no 1394900-05-0 (4-Methoxy-3-methylbenzo[d]isoxazole)

• Product name: 4-Methoxy-3-methylbenzo[d]isoxazole
• CAS No: 1394900-05-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5521623
• PubChem ID: 59594485

4-Methoxy-3-methylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-methylbenzo[d]isoxazole

• Inchi： 1S/C9H9NO2/c1-6-9-7(11-2)4-3-5-8(9)12-10-6/h3-5H,1-2H3
• InChI Key： KJANWBXLHBTHSS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2ON=C(C)C=12)C

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles